HIF-1 inhibitor-4

• Molecular Formula: C18H19IN2O2
• Molecular Weight: 422.3 g/mol
• InChI: InChI=1S/C18H19IN2O2/c19-16-5-7-17(8-6-16)20-18(22)15-3-1-14(2-4-15)13-21-9-11-23-12-10-21/h1-8H,9-13H2,(H,20,22)
• InChIKey: ZOFBYPLMJZJZIK-UHFFFAOYSA-N

HIF-1 Inhibitor-4 Overview

HIF-1 inhibitor-4 (CAS: 333357-56-5) is a synthetic small-molecule inhibitor of hypoxia-inducible factor-1 (HIF-1), a master transcriptional regulator of cellular adaptation to low oxygen conditions and a validated target in oncology research. The compound's primary reported activity is the reduction of HIF-1α protein levels without affecting its mRNA expression [1]. The molecular formula is C₁₈H₁₉IN₂O₂, corresponding to a molecular weight of 422.26 g/mol, with the IUPAC name N-(4-iodophenyl)-4-(morpholinomethyl)benzamide . It is commercially available from multiple vendors as a research-grade tool compound and is not intended for therapeutic use.

HIF-1 signaling pathway probe for suppression studies

Post-transcriptional HIF-1α protein reduction without mRNA alteration

Well-characterized potency baseline for cell-based reporter assays

• [1] Nagao S, et al. Synthesis and structure-activity relationships of novel, potent, orally active hypoxia-inducible factor-1 inhibitors. Bioorg Med Chem. 2014 Oct 1;22(19):5513-29. View Source

HIF-1 Inhibitor-4: Why Substitution Fails

The HIF-1 inhibitor landscape is highly heterogeneous, with compounds exhibiting widely divergent mechanisms of action, potency ranges spanning over three orders of magnitude (from low nanomolar to high micromolar), and distinct selectivity profiles relative to HIF-2α and other 2-oxoglutarate-dependent dioxygenases [1]. Direct HIF-1 inhibitors may reduce HIF-1α protein synthesis (e.g., digoxin), block HIF-1α/HIF-1β heterodimerization (e.g., acriflavine), inhibit mitochondrial complex I (e.g., BAY 87-2243), or interfere with transcriptional activity without affecting protein stability [2]. Even compounds sharing a general target designation ("HIF-1 inhibitor") cannot be assumed to produce equivalent experimental outcomes across different assay systems, cell lines, or downstream readouts. Consequently, the scientific selection of a specific HIF-1 inhibitor—such as HIF-1 inhibitor-4—must be guided by quantitative, comparator-anchored evidence that clarifies where this particular tool compound offers verifiable differentiation for specific research applications.

PHD inhibitor mismatch

PHD inhibitors (e.g., roxadustat) stabilize HIF-1α, causing opposite protein-level effects. May not replicate suppression experiments.

Analog potency shift

More potent benzanilide analogs (43a, 51d) may yield divergent downstream gene signatures due to structural modifications.

Mechanism class mismatch

Translation inhibitors (e.g., KC7F2) block HIF-1α synthesis, a distinct node from post-translational reduction.

• [1] Bhattarai D, Xu X, Lee K. Hypoxia-inducible factor-1 (HIF-1) inhibitors from the last decade (2007 to 2016): A 'structure-activity relationship' perspective. Med Res Rev. 2018 Jul;38(4):1404-1442. View Source
• [2] Masoud GN, Li W. HIF-1α pathway: role, regulation and intervention for cancer therapy. Acta Pharm Sin B. 2015 Sep;5(5):378-89. View Source

HIF-1 Inhibitor-4 Comparative Evidence

Potency in Reporter Gene Assays

HIF-1 inhibitor-4 inhibits HIF-1 transcriptional activity with an IC₅₀ of 560 nM in U251 cells expressing a PLAP reporter gene under VEGF promoter control . In contrast, FM19G11, a widely used reference HIF-1α inhibitor, inhibits hypoxia-induced luciferase activity with an IC₅₀ of 80 nM in HeLa cells . This represents an approximately 7-fold difference in measured potency. Notably, the cell lines and reporter systems differ between these studies, precluding a definitive head-to-head potency ranking but highlighting the assay-dependent nature of reported IC₅₀ values for HIF-1 inhibitors. This is a cross-study comparable observation.

Reporter Assay IC50

Cross-study comparable

560 nM

Supports potency ranking in HIF-1 inhibition assays

Relative ranking across cell lines; U251 vs. HCT116/LN229

Evidence Dimension	Inhibition of HIF-1 transcriptional activity (cell-based reporter assay)
Target Compound Data	IC₅₀ = 560 nM
Comparator Or Baseline	FM19G11: IC₅₀ = 80 nM
Quantified Difference	~7-fold higher IC₅₀ (lower apparent potency) for HIF-1 inhibitor-4 under the specific assay conditions reported
Conditions	HIF-1 inhibitor-4: U251 cells, VEGF promoter-driven PLAP reporter, hypoxia ; FM19G11: HeLa cells, hypoxia-induced luciferase reporter, 1% O₂

Why This Matters

The 560 nM IC₅₀ positions HIF-1 inhibitor-4 in a mid-nanomolar potency tier, suitable for studies where extreme potency is not required, whereas FM19G11 offers higher potency but may be limited by its distinct pharmacological profile.

Post-Transcriptional Mechanism vs. PHD Inhibitors

HIF-1 inhibitor-4, a benzamide derivative, exhibits an IC₅₀ of 560 nM for HIF-1 inhibition [1]. GN44028, an indenopyrazole-based compound, demonstrates an IC₅₀ of 14 nM in comparable cell-based assays [2]. This represents a ~40-fold difference in reported potency, though direct assay condition matching is not available in the literature. The chemotypes are structurally distinct: HIF-1 inhibitor-4 features an N-(4-iodophenyl)-4-(morpholinomethyl)benzamide core, while GN44028 is built on a 1,4-dihydroindeno[1,2-c]pyrazole scaffold . This structural divergence may contribute to differences in target engagement, physicochemical properties, and downstream biological effects. This evidence is cross-study comparable due to the absence of a direct head-to-head study.

Mechanism Contrast

Class-level inference

Post-transcriptional reduction vs. PHD inhibition stabilization

Fundamental mechanistic difference: protein decrease vs. accumulation

Opposing transcriptional outcomes; requires specific pathway tool

Evidence Dimension	Inhibition of HIF-1 activity (cell-based assay)
Target Compound Data	IC₅₀ = 560 nM
Comparator Or Baseline	GN44028: IC₅₀ = 14 nM
Quantified Difference	~40-fold lower potency reported for HIF-1 inhibitor-4; distinct chemotype
Conditions	HIF-1 inhibitor-4: U251 cells, VEGF-PLAP reporter [1]; GN44028: Hep3B cells, HRE-luciferase reporter [2]

Why This Matters

Selection between these compounds should be guided by the required potency window and the chemotype's suitability for the intended biological model or chemical biology probe development.

• [1] Nagao S, et al. Synthesis and structure-activity relationships of novel, potent, orally active hypoxia-inducible factor-1 inhibitors. Bioorg Med Chem. 2014 Oct 1;22(19):5513-29. View Source
• [2] Adooq Bioscience. GN44028 Product Datasheet. A19693. View Source

Chemical Tractability and Defined Purity

HIF-1 inhibitor-4 reduces HIF-1α protein levels without affecting its mRNA expression, indicating a post-transcriptional or post-translational mechanism of action . In contrast, BAY 87-2243 inhibits HIF-1α and HIF-2α protein accumulation by targeting mitochondrial complex I (NADH:ubiquinone oxidoreductase), triggering mitophagy-dependent reactive oxygen species (ROS) increase [1]. This mechanistic divergence has significant implications: BAY 87-2243's effect is dependent on functional mitochondrial respiration and is attenuated under glycolytic conditions, whereas HIF-1 inhibitor-4's mechanism may be less sensitive to metabolic context . Direct comparative data between these compounds are not available; this represents a class-level inference based on established mechanisms.

Chemical Tractability

Supporting evidence

Purity ≥98% (vendor specification)

Supports reproducible experimental use

Well-defined solubility and storage conditions available

Evidence Dimension	Mechanism of HIF-1 inhibition
Target Compound Data	Reduces HIF-1α protein levels without affecting mRNA
Comparator Or Baseline	BAY 87-2243: Inhibits mitochondrial complex I, reducing HIF-1α protein accumulation under hypoxia [1]
Quantified Difference	Not applicable (mechanistic, not quantitative)
Conditions	HIF-1 inhibitor-4: U251 cells; BAY 87-2243: H460 NSCLC cells, hypoxic conditions (1% O₂)

Why This Matters

Researchers studying HIF-1 signaling in glycolytic versus oxidative tumor models, or those requiring a tool compound with a defined, non-mitochondrial mechanism, should consider this mechanistic distinction during compound selection.

• [1] Ellinghaus P, Heisler I, Unterschemmann K, et al. BAY 87-2243, a highly potent and selective inhibitor of hypoxia-induced gene activation has antitumor activities by inhibition of mitochondrial complex I. Cancer Med. 2013 Oct;2(5):611-24. View Source

Benzamide Pharmacophore Tool Compound

HIF-1 inhibitor-4 is described as a HIF-1 inhibitor, but its selectivity relative to HIF-2α has not been quantified in the primary literature . In the broader HIF inhibitor landscape, compounds exhibit a spectrum of isoform selectivity: some, like the HIF-2α inhibitor belzutifan (PT2977), demonstrate >60-fold selectivity for HIF-2α over HIF-1α , while others, such as BAY 87-2243, inhibit both HIF-1α and HIF-2α protein accumulation [1]. The absence of reported HIF-2α counter-screening data for HIF-1 inhibitor-4 represents a critical gap in its characterization profile. Users requiring defined HIF-1 isoform selectivity should seek compounds with published selectivity data. This is a class-level inference regarding the variable selectivity landscape of HIF inhibitors.

SAR Parent Benchmark

Supporting evidence

IC50 560 nM vs. analogs 21 nM (43a) / 0.47 nM (51d)

Reference point for benzanilide pharmacophore series

Same reporter assay; >1000-fold potency range in series

Evidence Dimension	Isoform selectivity (HIF-1α vs. HIF-2α)
Target Compound Data	Not reported in available literature
Comparator Or Baseline	Belzutifan: >60-fold selectivity for HIF-2α over HIF-1α ; BAY 87-2243: inhibits both HIF-1α and HIF-2α [1]
Quantified Difference	Data unavailable for HIF-1 inhibitor-4
Conditions	Not applicable

Why This Matters

The lack of published HIF-2α selectivity data for HIF-1 inhibitor-4 means that its use in experiments where HIF-1 versus HIF-2 functional discrimination is critical cannot be supported by direct evidence.

• [1] Ellinghaus P, Heisler I, Unterschemmann K, et al. BAY 87-2243, a highly potent and selective inhibitor of hypoxia-induced gene activation has antitumor activities by inhibition of mitochondrial complex I. Cancer Med. 2013 Oct;2(5):611-24. View Source

HIF-1 Inhibitor-4 Research Applications

Baseline for HIF-1 Inhibition Assays

HIF-1 inhibitor-4 has been specifically validated in U251 glioblastoma cells expressing a VEGF promoter-driven PLAP reporter, with a reported IC₅₀ of 560 nM [1]. Researchers studying HIF-1-dependent transcriptional regulation in glioblastoma or other CNS tumor models may select this compound when a well-characterized reference inhibitor with defined activity in this cellular context is required. The 560 nM potency tier is appropriate for studies where extreme potency (e.g., low nM) is not necessary, and the benzamide chemotype provides a distinct structural alternative to other HIF-1 inhibitor classes.

Post-Transcriptional Regulation in Cancer Cells

The documented mechanism of HIF-1 inhibitor-4—reduction of HIF-1α protein levels without affecting mRNA expression—makes it suitable for investigations focused on HIF-1α protein stability, translation, or post-translational regulation pathways [1]. This property distinguishes it from inhibitors that act upstream on mRNA synthesis or HIF-1α gene transcription. Researchers dissecting the post-transcriptional control of HIF-1α under hypoxia may find this compound useful as a tool for selectively modulating protein-level endpoints.

Validating Benzanilide Scaffold Derivatives

The primary published characterization of HIF-1 inhibitor-4 utilizes a VEGF promoter-driven PLAP reporter system in U251 cells [1]. Consequently, this compound is best suited for experimental workflows that employ similar VEGF reporter constructs to assess HIF-1 transcriptional activity on pro-angiogenic gene promoters. Its use in other reporter systems or with different promoter elements would require independent validation, as activity may vary depending on the specific HRE context and cellular background.

HIF-1 Suppression vs. Stabilization in Hypoxia

HIF-1 inhibitor-4 belongs to the benzamide structural class, with an N-(4-iodophenyl)-4-(morpholinomethyl)benzamide scaffold . Researchers engaged in structure-activity relationship (SAR) studies, chemoproteomic target identification, or the development of chemical probes for HIF-1 pathway interrogation may select this compound as a representative of the benzamide HIF-1 inhibitor chemotype. Its commercial availability and documented synthetic route facilitate its use as a reference compound in medicinal chemistry optimization campaigns.

Application

Selection Property

Validation Focus

HIF-1 inhibition assay baseline

Defined moderate potency reference

Potency comparison in cell-based reporter assays

Post-transcriptional regulation studies

HIF-1α protein reduction without mRNA change

HIF-1α protein level monitoring

Benzanilide SAR validation

Original parent compound in series

Benchmark activity for derivative comparison

Hypoxic pathway suppression

HIF-1 pathway inhibitor (not stabilizer)

Opposite to PHD inhibitors; delineate inhibition vs. stabilization

• [1] Nagao S, et al. Synthesis and structure-activity relationships of novel, potent, orally active hypoxia-inducible factor-1 inhibitors. Bioorg Med Chem. 2014 Oct 1;22(19):5513-29. View Source